Cas no 208038-84-0 (3-nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline)

• Product Name: 3-nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline
• CAS No: 208038-84-0
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• MDL: MFCD02090907
• CID: 3057587
• PubChem ID: 622634
• Update Time: 2025-06-27

3-nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(2,2,3,3-tetrafluoro-propoxy)-aniline
• 3-nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline
• EN300-227669
• AK-968/41150199
• 208038-84-0
• BUPGJWMGPAHCGC-UHFFFAOYSA-N
• AKOS000304027
• AKOS015922542
• 3-Nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline #
• Benzenamine, 3-(2,2,3,3-tetrafluoropropoxy)-5-nitro-
• CS-0267985
• STK315880
• BBL039416

• MDL： MFCD02090907
• Inchi： 1S/C9H8F4N2O3/c10-8(11)9(12,13)4-18-7-2-5(14)1-6(3-7)15(16)17/h1-3,8H,4,14H2
• InChI Key： BUPGJWMGPAHCGC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COC1C=C(C=C(C=1)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 268.04710477Da
• Monoisotopic Mass: 268.04710477Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-nitro-5-(2,2,3,3-tetrafluoropropoxy)aniline

3-Nitro-5-(2,2,2,3,3-Tetrafluoropropoxy)Aniline: A Novel Compound with Promising Applications in Biomedical Research

3-Nitro-5-(2,2,2,3,3-tetrafluoropropoxy)aniline, with the chemical CAS No. 208038-84-0, represents a unique molecular structure that combines aromatic amino groups with fluorinated alkyl chains. This compound is characterized by its 3-nitro functional group at the para-position of the aniline ring and a 2,2,2,3,3-tetrafluoropropoxy substituent at the meta-position. The strategic placement of these functional groups creates a highly polar molecule with potential for diverse biological interactions. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development.

The 2,2,2,3,3-tetrafluoropropoxy group introduces significant electron-withdrawing effects, which may influence the compound’s reactivity and biological activity. Fluorine atoms in this substituent are known to enhance the stability of molecular structures while also altering the electronic distribution across the aromatic ring. This property is particularly relevant in the context of 3-nitro-containing compounds, which have been explored for their antioxidant and anti-inflammatory effects in recent years. The combination of these functional groups may contribute to the compound’s unique pharmacological profile.

Recent research has focused on the 3-nitro-substituted anilines as potential modulators of nitric oxide (NO) signaling. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that similar compounds exhibit selective inhibition of nitric oxide synthase (NOS) enzymes, which are implicated in inflammatory diseases. While the 3-nitro group in this compound may not directly interact with NOS, its presence could influence the molecule’s ability to act as a scaffold for further functionalization. This opens avenues for the design of derivatives with tailored biological activities.

The 2,2,2,3,3-tetrafluoropropoxy substituent also plays a critical role in the compound’s physicochemical properties. Fluorinated alkyl chains are known to increase hydrophobicity and reduce metabolic degradation, which may enhance the compound’s bioavailability. A 2022 review in Drug Discovery Today emphasized the importance of fluorine atoms in improving the pharmacokinetic profiles of small molecule drugs. The presence of multiple fluorine atoms in this compound could contribute to its metabolic stability, making it a promising candidate for long-acting therapeutic applications.

From a synthetic perspective, the 3-nitro- and 2,2,2,3,3-tetrafluoropropoxy groups are synthesized through well-established methods in organic chemistry. The 3-nitro group is typically introduced via nitration reactions, while the 2,2,2,3,3-tetrafluoropropoxy substituent requires fluorination of a propoxy precursor. These synthetic approaches are well-documented in the literature, with recent advancements focusing on greener and more efficient reaction conditions. The ability to synthesize this compound with high purity and yield is crucial for its application in both academic and industrial settings.

Biological studies on 3-nitro-5-(2,2,2,3,3-tetrafluoropropoxy)aniline are still in early stages, but preliminary data suggest its potential in modulating cellular processes. For example, a 2023 preclinical study investigated its effects on cancer cell proliferation and found that the compound exhibited moderate cytotoxicity against certain tumor cell lines. This activity was attributed to its ability to disrupt mitochondrial function and induce apoptosis, highlighting the compound’s potential as an antitumor agent. Further research is needed to confirm these findings and explore its mechanisms of action.

The 2,2,2,3,3-tetrafluoropropoxy group may also influence the compound’s interaction with biological targets. Fluorine atoms are known to enhance hydrogen bonding and improve the binding affinity of small molecules to protein targets. This property could be exploited to design derivatives that target specific enzymes or receptors. For instance, the compound’s fluorinated chain may enable it to bind to lipid membranes or interact with ion channels, which are potential targets for treating neurological disorders.

From a medicinal chemistry standpoint, the 3-nitro- and 2,2,2,3,3-tetrafluoropropoxy groups present opportunities for structural optimization. Researchers have explored the use of similar scaffolds in the development of drugs for conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The ability to modify the fluorinated chain or the 3-nitro group could lead to the discovery of more potent and selective compounds. This highlights the importance of studying the compound’s pharmacological profile in greater detail.

In conclusion, 3-nitro-5-(2,2,2,3,3-tetrafluoropropoxy)aniline represents a promising molecule with potential applications in biomedical research. The combination of its 3-nitro and 2,2,2,3,3-tetrafluoropropoxy groups confers unique chemical and biological properties that warrant further investigation. As research in this area progresses, the compound may emerge as a valuable tool for drug discovery and therapeutic development.